Cas no 1314726-40-3 (1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 1314726-40-3
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 5981867
• PubChem ID: 117404230
• Update Time: 2025-05-20

1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• 1314726-40-3
• EN300-2007187
• starbld0015353
• 1-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• OIBHOSCJQYFVLY-UHFFFAOYSA-N
• 1-(2-Methoxy-5-(trifluoromethyl)phenyl)cyclopropanecarboxylic acid
• SCHEMBL20789625

• Inchi： 1S/C12H11F3O3/c1-18-9-3-2-7(12(13,14)15)6-8(9)11(4-5-11)10(16)17/h2-3,6H,4-5H2,1H3,(H,16,17)
• InChI Key： OIBHOSCJQYFVLY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1(C(=O)O)CC1)OC)(F)F

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

1-2-Methoxy-5-(Trifluoromethyl)Phenylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1314726-40-3, commonly referred to as 1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a phenyl group substituted with methoxy and trifluoromethyl groups. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid in drug discovery. The cyclopropane ring is known for its strain-induced reactivity, which can be exploited to design bioactive molecules with enhanced pharmacokinetic profiles. Additionally, the methoxy group contributes to increased lipophilicity, while the trifluoromethyl group enhances stability and metabolic resistance. These attributes make the compound an ideal candidate for developing novel therapeutics targeting complex biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenyl ring substituted with the desired groups. Advanced techniques such as Suzuki coupling and Friedel-Crafts alkylation are often employed to achieve precise substitution patterns. The incorporation of the cyclopropane ring is a critical step, often requiring specialized catalysts to ensure high yields and selectivity. Recent advancements in catalytic methods have significantly improved the efficiency of this process, making large-scale production more feasible.

In terms of applications, 1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid has shown promise in several areas. In medicinal chemistry, it serves as a lead compound for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. Its ability to modulate protein-protein interactions makes it a valuable tool in drug design. Furthermore, the compound has potential applications in materials science, particularly in the development of advanced polymers and coatings with tailored mechanical and thermal properties.

From an environmental perspective, researchers have been exploring the biodegradation pathways of this compound to assess its ecological impact. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 1-2-methoxy-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 1314726-40-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific innovation.